N-(3-fluoro-4-methylphenyl)-4-phenylbutanamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-4-phenylbutanamide
• InChI: InChI=1S/C17H18FNO/c1-13-10-11-15(12-16(13)18)19-17(20)9-5-8-14-6-3-2-4-7-14/h2-4,6-7,10-12H,5,8-9H2,1H3,(H,19,20)
• InChI Key: BBCBFQVUXJEDSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCCC2=CC=CC=C2)F
• Molecular Formula: C17H18FNO
• Molecular Weight: 271.33 g/mol

Description

N-(3-fluoro-4-methylphenyl)-4-phenylbutanamide, also known as fluoroamphetamine, is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that is used for scientific research purposes.

Mechanism of Action

Fluoroamphetamine acts as a potent stimulant by increasing the release of dopamine and norepinephrine in the brain. It also inhibits the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. This results in an increase in the activation of dopamine and norepinephrine receptors, leading to a heightened state of arousal and alertness.
Biochemical and Physiological Effects:
Fluoroamphetamine has been shown to increase locomotor activity, induce hyperthermia, and decrease food intake in animal studies. It also increases heart rate and blood pressure, leading to cardiovascular effects. In addition, N-(3-fluoro-4-methylphenyl)-4-phenylbutanamideamine has been shown to have neurotoxic effects on dopamine and serotonin neurons in the brain.

Advantages and Limitations for Lab Experiments

Fluoroamphetamine is a useful tool for studying the effects of amphetamines on the central nervous system. It has a high potency and is easy to synthesize, making it a cost-effective compound for research purposes. However, the use of N-(3-fluoro-4-methylphenyl)-4-phenylbutanamideamine in animal studies is limited by its potential for neurotoxicity and cardiovascular effects.

Future Directions

There are several future directions for research on N-(3-fluoro-4-methylphenyl)-4-phenylbutanamideamine. One area of interest is the development of new analogs with improved pharmacological properties and reduced toxicity. Another area of research is the investigation of the long-term effects of N-(3-fluoro-4-methylphenyl)-4-phenylbutanamideamine on the brain and behavior. Finally, the use of N-(3-fluoro-4-methylphenyl)-4-phenylbutanamideamine in human studies may provide valuable insights into the effects of amphetamines on cognition and behavior.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methylphenyl)-4-phenylbutanamideamine involves the reaction of 3-fluoro-4-methylbenzaldehyde with 4-phenyl-2-butanone in the presence of a reducing agent and a catalyst. The resulting product is then purified to obtain pure N-(3-fluoro-4-methylphenyl)-4-phenylbutanamideamine.

Scientific Research Applications

Fluoroamphetamine is used in scientific research to study the effects of amphetamines on the central nervous system. It is also used to investigate the role of dopamine and norepinephrine in the brain. Fluoroamphetamine is commonly used in animal studies to evaluate its effects on behavior, cognition, and neurochemistry.